4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI)

• CAS No.: 197297-14-6
• Molecular Formula: C8H12N2
• Molecular Weight: 136.198
• IUPAC Name: 1,2,6-trimethylpyridin-4-imine
• InChI: InChI=1S/C8H12N2/c1-6-4-8(9)5-7(2)10(6)3/h4-5,9H,1-3H3
• InChI Key: WDHUIPHAWCBFOD-UHFFFAOYSA-N
• SMILES: CC1=CC(=N)C=C(N1C)C
• Synonyms: 4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI)

Description

4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI) is a pyridine-derived heterocyclic compound characterized by a nitrogen-containing aromatic ring with three methyl substituents at positions 1, 2, and 6. The imine functional group (C=N) at the 4-position distinguishes it from pyridones or fully saturated pyridine derivatives.

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogous Compounds

Compound Name	Substituents/Functional Groups	CAS Number	Molecular Weight (g/mol)	Key Features
4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI)	1,2,6-trimethyl; 4-imine	Not provided	Not available	Aromatic ring with imine; high lipophilicity
4(1H)-Pyridinone,2,3-dihydro-2,6-dimethyl-	2,6-dimethyl; 4-ketone; dihydro structure	785836-37-5	Not available	Partially saturated ring; ketone group enhances polarity
6-Amino-4-hydroxy-1H-pyridin-2-one	6-amino; 4-hydroxy	104767-38-6	Not available	Hydrogen-bonding groups; potential bioavailability
Pyridine,4-(ethylthio)-1,2,3,6-tetrahydro-...	4-ethylthio; pentamethyl	803637-31-2	213.38	Sulfur-containing; steric hindrance from methyl groups

Key Observations:

• Imine vs. Ketone/Hydroxy Groups: The imine group in the target compound may confer greater reactivity in nucleophilic addition reactions compared to the ketone in 4(1H)-Pyridinone derivatives or the hydroxy group in 6-amino-4-hydroxy-1H-pyridin-2-one .
• This contrasts with the dihydro-2,6-dimethyl analog, where partial saturation may moderate these effects .
• Sulfur-Containing Analogs: The ethylthio group in ’s compound introduces thioether functionality, which can influence redox properties and metal coordination—a feature absent in the target compound .

Table 2: Hypothetical Property Comparison

Property	4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI)	6-Amino-4-hydroxy-1H-pyridin-2-one	4(1H)-Pyridinone,2,3-dihydro-2,6-dimethyl-
Solubility	Low (high methyl content)	Moderate (polar groups)	Moderate (dihydro structure)
Reactivity	High (imine group)	Moderate (amino/hydroxy)	Low (ketone)
Bioavailability	Likely high	Variable (depends on formulation)	Moderate
Potential Applications	Agrochemical intermediates, catalysts	Pharmaceuticals, chelating agents	Chemical synthesis intermediates

Notes:

• The imine group’s reactivity suggests utility in Schiff base formation or coordination chemistry, relevant to catalyst design .
• The trimethyl configuration may align with pesticidal compounds, where lipophilicity aids penetration into biological systems .
• In contrast, hydroxy and amino substituents in analogs like 6-amino-4-hydroxy-1H-pyridin-2-one are more suited for drug candidates targeting enzymes or receptors via hydrogen bonding .